Cas no 2126162-16-9 (1-methyl-3-(piperidin-4-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride)

• Product Name: 1-methyl-3-(piperidin-4-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride
• CAS No: 2126162-16-9
• CID: 4639168
• Update Time: 2025-05-19

1-methyl-3-(piperidin-4-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(piperidin-4-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride

Additional information on 1-methyl-3-(piperidin-4-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride

Introduction to 1-methyl-3-(piperidin-4-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride (CAS No. 2126162-16-9)

1-methyl-3-(piperidin-4-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential therapeutic applications. This compound, identified by the CAS number 2126162-16-9, belongs to a class of heterocyclic derivatives that have garnered considerable attention in recent years due to their diverse biological activities. The molecular framework of this compound integrates a pyrazole core with a piperidine substituent, elements that are frequently employed in the design of bioactive molecules.

The pyrazole moiety is a prominent scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. Pyrazole derivatives have been extensively studied for their roles in anti-inflammatory, antimicrobial, and anticancer applications. In particular, the presence of the methyl group at the 1-position and the piperidin-4-yl group at the 3-position introduces unique electronic and steric properties to the molecule, which can influence its binding affinity and selectivity towards biological targets.

Moreover, the dihydrochloride salt form of this compound enhances its solubility and stability, making it more amenable for formulation into pharmaceutical preparations. This aspect is crucial for ensuring consistent bioavailability and efficacy in therapeutic settings. The dihydrochloride salt also contributes to the compound's overall pharmacokinetic profile, which is essential for optimizing drug delivery systems.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-methyl-3-(piperidin-4-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride and biological targets. These studies have highlighted its potential as a modulator of enzyme activity and receptor binding. For instance, research has indicated that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. The precise positioning of the piperidin-4-yl group appears to enhance binding interactions with specific amino acid residues in these enzymes, thereby modulating their activity.

In addition to its enzyme-targeting capabilities, 1-methyl-3-(piperidin-4-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride has shown promise as an antagonist or agonist for certain receptor families. The pyrazole core is particularly adept at interacting with G protein-coupled receptors (GPCRs), which are integral to numerous physiological processes. By selectively binding to these receptors, the compound can influence signaling pathways involved in pain perception, neurotransmission, and immune responses. The structural features of this molecule allow it to mimic or block the action of endogenous ligands, thereby providing a means to regulate these pathways pharmacologically.

The synthesis of 1-methyl-3-(piperidin-4-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazole ring, followed by functional group transformations to introduce the methyl and piperidine substituents. The final step involves conversion to the dihydrochloride salt to improve solubility. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for further research and development.

Preclinical studies have begun to explore the therapeutic potential of 1-methyl-3-(piperidin-4-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride in various disease models. Initial findings suggest that it may exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. This makes it a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to modulate enzyme activity relevant to cancer cell proliferation has prompted investigations into its potential as an anticancer agent.

The compound's interaction with biological targets has also been studied from a structural perspective using techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into how changes in the molecular structure can alter binding affinity and selectivity. For example, modifications at the 5-carboxylic acid position can significantly impact the compound's ability to interact with specific enzymes or receptors. Such structural insights are invaluable for designing analogs with enhanced pharmacological properties.

The pharmacokinetic profile of 1-methyl-3-(piperidin-4-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride has been evaluated through in vitro and in vivo studies. These assessments have focused on parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). Preliminary data indicate that the compound exhibits moderate oral bioavailability and undergoes biotransformation via standard metabolic pathways. Understanding these pharmacokinetic characteristics is essential for developing effective dosing regimens and minimizing potential side effects.

The safety profile of this compound is another critical aspect that has been addressed through comprehensive toxicological studies. These studies have evaluated acute toxicity, repeated dose toxicity, genotoxicity, and carcinogenic potential. Early findings suggest that 1-methyl-3-(piperidin-4-yll)-1H-pyrazole -5-carboxylic acid dihydrochloride is well-tolerated at therapeutic doses, although further studies are needed to fully characterize its long-term safety profile.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of 1-methyl -3-( piperidin -4 - yl ) - 1 H - pyrazole -5 - carboxylic acid dihydrochloride exemplifies this collaborative approach. Chemists have synthesized and optimized the molecular structure based on computational predictions and experimental data. Biologists have investigated its interaction with biological targets using cell-based assays and animal models. Pharmacologists have evaluated its pharmacological effects on relevant disease pathways.

The integration of these diverse disciplines has accelerated the translation of laboratory findings into clinical applications. As research continues to uncover new therapeutic potentials for this compound, it holds promise for addressing unmet medical needs across multiple therapeutic areas.